Cas no 1170174-99-8 (N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide)

• Product Name: N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide
• CAS No: 1170174-99-8
• MF: C₂₀H₁₈N₆O₃S
• MW: 422.460321903229
• CID: 6068313
• PubChem ID: 44118129
• Update Time: 2025-08-04

N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide
• N-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)-3-methoxybenzene-1-sulfonamide
• N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]-3-methoxybenzenesulfonamide
• F5607-0096
• AKOS024515537
• VU0648851-1
• N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-3-methoxybenzenesulfonamide
• 1170174-99-8

• Inchi： 1S/C20H18N6O3S/c1-29-17-3-2-4-18(11-17)30(27,28)25-16-7-5-15(6-8-16)24-19-12-20(23-13-22-19)26-10-9-21-14-26/h2-14,25H,1H3,(H,22,23,24)
• InChI Key： BBZGQWUCOMTIHY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(NC1C=CC(=CC=1)NC1C=C(N=CN=1)N1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 422.11610963g/mol
• Monoisotopic Mass: 422.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 119Ų

Additional information on N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide

N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide (CAS 1170174-99-8): A Comprehensive Overview

N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide (CAS 1170174-99-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This imidazole-pyrimidine sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. The compound's molecular architecture combines an imidazole ring, a pyrimidine core, and a methoxybenzene sulfonamide moiety, creating a versatile scaffold for drug development.

The growing interest in small molecule inhibitors and kinase-targeted therapies has positioned compounds like N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide at the forefront of modern drug discovery. Researchers are particularly intrigued by its potential as a protein kinase modulator, with studies suggesting possible applications in addressing various cellular signaling pathways. The compound's sulfonamide group contributes to its enhanced binding affinity, while the imidazole-pyrimidine system offers excellent pharmacokinetic properties.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have shed new light on the compound's mechanism of action. The 3-methoxybenzene sulfonamide portion appears to play a crucial role in target recognition, while the 6-(1H-imidazol-1-yl)pyrimidin-4-ylamino segment contributes to the molecule's overall stability and solubility profile. These characteristics make CAS 1170174-99-8 particularly valuable for researchers exploring novel enzyme inhibitors and receptor modulators.

The synthesis of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide typically involves multi-step organic reactions, with careful attention to protecting group strategies and purification methods. The imidazole incorporation step is particularly critical, requiring precise temperature control and catalyst selection. Analytical characterization of the final product often employs advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and confirm structural integrity.

In the context of current pharmaceutical trends, CAS 1170174-99-8 represents an important example of heterocyclic drug design. The compound's balanced lipophilicity profile and hydrogen bonding capacity make it particularly suitable for oral bioavailability studies. Researchers investigating structure-based drug design frequently reference this class of compounds when developing new small molecule therapeutics with improved target specificity and reduced off-target effects.

The potential therapeutic applications of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide continue to expand as new research emerges. Recent studies have explored its role in modulating specific biochemical pathways, with particular interest in its selective inhibition properties. The compound's molecular weight of 451.51 g/mol and well-defined physicochemical properties make it an attractive candidate for further lead optimization in drug discovery programs.

From a commercial perspective, CAS 1170174-99-8 has become increasingly available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. The compound is typically offered in research quantities with comprehensive certificates of analysis, supporting its use in high-throughput screening and medicinal chemistry programs. Its stability under standard laboratory conditions and compatibility with common organic solvents further enhance its utility in various research applications.

Quality control measures for N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide emphasize the importance of chromatographic purity and structural verification. Reputable suppliers typically provide detailed analytical data, including HPLC chromatograms and spectroscopic evidence, to ensure researchers receive material suitable for their specific applications. The compound's storage typically recommends protection from light and moisture at controlled temperatures to maintain stability.

Future research directions for CAS 1170174-99-8 may include exploration of its structure-activity relationships through systematic molecular modifications, evaluation of its pharmacokinetic properties in various model systems, and investigation of potential synergistic effects with other therapeutic agents. The compound's versatile scaffold offers numerous opportunities for medicinal chemistry optimization, particularly in the development of targeted therapies for specific medical conditions.

In summary, N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-3-methoxybenzene-1-sulfonamide (CAS 1170174-99-8) represents an important chemical entity in modern drug discovery. Its unique combination of imidazole, pyrimidine, and sulfonamide functionalities creates a valuable platform for developing novel therapeutic agents. As research continues to uncover its full potential, this compound remains a subject of significant interest in both academic and industrial settings, contributing to advancements in rational drug design and molecular pharmacology.